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Compound of Interest

Compound Name:
N-(Benzyloxy)-2-

nitrobenzenesulfonamide

Cat. No.: B1278174 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of N-(Benzyloxy)-2-
nitrobenzenesulfonamide (CAS: 77925-80-5).

The following procedures are designed to provide clear, step-by-step guidance for the safe

handling and disposal of N-(Benzyloxy)-2-nitrobenzenesulfonamide, a compound that

requires careful management as a potentially hazardous substance. Adherence to these

protocols is crucial for maintaining a safe laboratory environment and ensuring regulatory

compliance.

Key Chemical and Safety Data
For quick reference, the following table summarizes essential quantitative data for N-
(Benzyloxy)-2-nitrobenzenesulfonamide and a closely related isomer. Always refer to the

specific Safety Data Sheet (SDS) for the most accurate and detailed information.
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Property Value Source

Chemical Name
N-(Benzyloxy)-2-

nitrobenzenesulfonamide
Advanced ChemBlocks

CAS Number 77925-80-5 Advanced ChemBlocks

Molecular Formula C13H12N2O5S Advanced ChemBlocks

Molecular Weight 308.31 g/mol Advanced ChemBlocks

Purity 95% Advanced ChemBlocks

Physical Form Solid Sigma-Aldrich

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

Sigma-Aldrich

Signal Word Warning Sigma-Aldrich

Incompatible Materials Strong oxidizing agents
AK Scientific, Inc. (for 4-nitro

isomer)

Experimental Protocols: Proper Disposal
Procedures
The proper disposal of N-(Benzyloxy)-2-nitrobenzenesulfonamide must be conducted in a

manner that ensures the safety of laboratory personnel and minimizes environmental impact.

The following step-by-step protocol should be followed:

1. Personal Protective Equipment (PPE) and Safety Precautions:

Handling: Always handle N-(Benzyloxy)-2-nitrobenzenesulfonamide in a well-ventilated

area, preferably within a chemical fume hood.[1]

Protective Clothing: Wear appropriate personal protective equipment (PPE), including a lab

coat, chemical-resistant gloves (e.g., nitrile), and safety glasses with side shields or goggles.
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[1]

Avoid Contamination: Avoid contact with skin and eyes. Do not breathe dust or aerosols.[1]

Ignition Sources: Keep away from all sources of ignition. Use non-sparking tools to prevent

fire caused by electrostatic discharge.[1]

2. Waste Segregation and Collection:

Designated Waste Container: All waste contaminated with N-(Benzyloxy)-2-
nitrobenzenesulfonamide, including unused product, contaminated lab supplies (e.g.,

gloves, weighing paper, pipette tips), and spill cleanup materials, must be collected in a

designated, leak-proof, and clearly labeled hazardous waste container.

Labeling: The container must be labeled with the full chemical name, "N-(Benzyloxy)-2-
nitrobenzenesulfonamide," and the appropriate hazard warnings (e.g., "Warning,"

"Irritant").

Incompatible Wastes: Do not mix this waste with incompatible materials, such as strong

oxidizing agents.

3. Disposal of Unused Product:

Licensed Disposal Facility: The primary method for disposal of N-(Benzyloxy)-2-
nitrobenzenesulfonamide is through a licensed chemical destruction plant.[1] This ensures

that the compound is handled and disposed of in accordance with all local, state, and federal

regulations.

Controlled Incineration: Controlled incineration with flue gas scrubbing is another acceptable

method of disposal.[1]

4. Disposal of Contaminated Materials:

Solid Waste: Contaminated solid waste should be placed in the designated hazardous waste

container for disposal via a licensed facility.

Liquid Waste: If the compound is dissolved in a solvent, the solution should be collected in a

designated halogenated or non-halogenated solvent waste container, depending on the
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solvent used.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The first

rinseate must be collected and disposed of as hazardous waste. Subsequent rinses may be

collected as well, depending on institutional guidelines. After thorough rinsing and drying, the

container can be punctured to render it unusable and disposed of according to your

institution's procedures for decontaminated lab waste.[1]

5. Spill and Emergency Procedures:

Small Spills: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it in the designated hazardous waste container. Clean the spill area with a suitable

solvent and collect the cleaning materials as hazardous waste.

Large Spills: In the event of a large spill, evacuate the area and contact your institution's

Environmental Health and Safety (EHS) department immediately.

First Aid:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of N-
(Benzyloxy)-2-nitrobenzenesulfonamide.
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Caption: Disposal workflow for N-(Benzyloxy)-2-nitrobenzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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